Cas no 5398-29-8 (3-amidinothiopropanoic acid)

• Product Name: 3-amidinothiopropanoic acid
• CAS No: 5398-29-8
• MF: C₄H₈N₂O₂S
• MW: 148.18352
• MDL: MFCD00020520
• CID: 45806
• Update Time: 2025-05-23

3-amidinothiopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isothioureidopropionic acid
• ATPN
• 3-(Amidinothio)propionic acid
• 3-[(Aminoiminomethyl)thio]-propanoic acid
• S-Carboxyethylisothiuronium betaine
• 3-[(Aminoiminomethyl)-thio]-propionic acid
• 3-carbamimidoylmercapto-propionic acid
• 3-Carbamimidoylmercapto-propionsaeure
• 3-carbamimidoylsulfanylpropanoic acid
• 3-Isothioureido-propionsaeure
• Propanoic acid,3-(aminoiminomethyl)thio
• S-Carboxyethylisothiuroniumbetaine(ATPN)
• S-Guanyl-thiohydracrylsaeure
• 3-amidinothiopropanoic acid

• MDL： MFCD00020520
• Inchi： 1S/C4H8N2O2S/c5-4(9)6-2-1-3(7)8/h1-2H2,(H,7,8)(H3,5,6,9)
• InChI Key： ICCLGNPZARKJKF-UHFFFAOYSA-N
• SMILES： O=C(O)CCNC(S)=N

Computed Properties

• Exact Mass: 148.03100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 112.47000
• LogP: 0.88780

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on 3-amidinothiopropanoic acid

Exploring 3-Amidinothiopropanoic Acid (CAS 5398-29-8): Properties, Applications, and Research Insights

3-Amidinothiopropanoic acid (CAS 5398-29-8), a sulfur-containing amidine derivative, has garnered significant attention in biochemical and pharmaceutical research due to its unique structural features and functional versatility. This compound, often referred to by its systematic name or CAS registry number, is a key intermediate in synthesizing bioactive molecules. Its amidine group and thioether linkage contribute to its reactivity, making it valuable for designing enzyme inhibitors, peptide mimics, and other therapeutic agents.

Recent studies highlight the growing interest in sulfur-containing compounds like 3-amidinothiopropanoic acid, particularly in drug discovery and metabolic engineering. Researchers are exploring its potential in modulating enzyme activity, given its ability to interact with cysteine proteases and other thiol-dependent proteins. This aligns with the rising demand for targeted therapies and precision medicine, where molecular specificity is paramount.

From a structural perspective, CAS 5398-29-8 features a propanoic acid backbone substituted with an amidine group at the 3-position and a thioether moiety. This configuration enables dual functionality: the amidine acts as a hydrogen bond donor/acceptor, while the thioether enhances lipophilicity and membrane permeability. Such properties are critical in optimizing drug bioavailability and binding affinity, topics frequently searched by pharmacologists and medicinal chemists.

In synthetic chemistry, 3-amidinothiopropanoic acid serves as a building block for peptidomimetics, compounds that mimic natural peptides but with improved stability. This application resonates with current trends in biologics development and proteolysis-targeting chimeras (PROTACs), where researchers seek alternatives to traditional peptide drugs. Its compatibility with solid-phase peptide synthesis (SPPS) further expands its utility in creating customized biomolecules.

Environmental and green chemistry communities are also investigating sustainable synthesis routes for CAS 5398-29-8, addressing concerns about solvent waste and energy efficiency. Questions like "How to synthesize amidines sustainably?" or "Eco-friendly thioether formation methods" reflect this shift. Catalytic approaches using transition-metal complexes or organocatalysts are being explored to reduce reliance on harsh reagents.

Analytical characterization of 3-amidinothiopropanoic acid typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure batch consistency, a priority for industrial-scale production. Discussions on platforms like ResearchGate often emphasize the importance of QC protocols for specialty chemicals, underscoring the need for detailed technical documentation.

Looking ahead, the integration of AI-driven molecular design tools may accelerate the exploration of 5398-29-8 derivatives. Computational models predicting ADMET properties (absorption, distribution, metabolism, excretion, toxicity) could unlock novel applications in personalized therapeutics. Such advancements align with frequent searches like "AI in drug discovery" or "computational chemistry for small molecules."

In summary, 3-amidinothiopropanoic acid (CAS 5398-29-8) exemplifies the intersection of traditional organic chemistry and modern biomedical innovation. Its multifaceted roles—from enzyme inhibition to material science—make it a compelling subject for researchers navigating the frontiers of molecular design and sustainable synthesis.